4-bromo-2,5-dimethoxy-N-(6-methylpyridin-2-yl)benzenesulfonamide

• Molecular Formula: C14H15BrN2O4S
• Molecular Weight: 387.25 g/mol
• IUPAC Name: 4-bromo-2,5-dimethoxy-N-(6-methylpyridin-2-yl)benzenesulfonamide
• InChI: InChI=1S/C14H15BrN2O4S/c1-9-5-4-6-14(16-9)17-22(18,19)13-8-11(20-2)10(15)7-12(13)21-3/h4-8H,1-3H3,(H,16,17)
• InChI Key: XGHUIDLZPRRPQE-UHFFFAOYSA-N
• SMILES: CC1=NC(=CC=C1)NS(=O)(=O)C2=C(C=C(C(=C2)OC)Br)OC

Description

4-bromo-2,5-dimethoxy-N-(6-methylpyridin-2-yl)benzenesulfonamide is a chemical compound that has gained attention in the scientific community due to its potential application in research studies. This compound is commonly referred to as "BDBS" and is a sulfonamide derivative that has been synthesized using various methods.

Mechanism of Action

BDBS inhibits the activity of CA IX by binding to its active site and preventing the formation of the enzyme-substrate complex. It also inhibits AChE activity by binding to the enzyme's active site and preventing the hydrolysis of acetylcholine.
Biochemical and Physiological Effects:
BDBS has been found to exhibit significant inhibitory activity against CA IX and AChE. It has also been found to exhibit moderate cytotoxic activity against various cancer cell lines. BDBS has been found to exhibit low toxicity in vivo, making it a potential candidate for further research studies.

Advantages and Limitations for Lab Experiments

The advantages of using BDBS in lab experiments include its inhibitory activity against CA IX and AChE, as well as its low toxicity in vivo. However, the limitations of using BDBS in lab experiments include its limited solubility in water and its potential for non-specific binding to other proteins.

Future Directions

There are several future directions for the study of BDBS. One potential direction is the development of BDBS derivatives with improved solubility and selectivity for CA IX and AChE. Another potential direction is the study of BDBS in combination with other cancer therapies to enhance its cytotoxic activity. Additionally, further research is needed to determine the potential application of BDBS in the treatment of other diseases, such as Parkinson's disease and multiple sclerosis.
In conclusion, 4-bromo-2,5-dimethoxy-N-(6-methylpyridin-2-yl)benzenesulfonamide is a chemical compound that has potential application in various scientific research studies. It exhibits inhibitory activity against CA IX and AChE, making it a potential candidate for cancer therapy and the treatment of Alzheimer's disease. Further research is needed to determine its potential application in the treatment of other diseases and to develop BDBS derivatives with improved solubility and selectivity.

Synthesis Methods

BDBS can be synthesized using various methods, including the reaction of 2,5-dimethoxy-4-bromobenzene with 6-methyl-2-pyridylamine, followed by sulfonation with chlorosulfonic acid. Another method involves the reaction of 2,5-dimethoxy-4-bromobenzene with 6-methyl-2-pyridylamine, followed by chlorosulfonation with thionyl chloride.

Scientific Research Applications

BDBS has been studied for its potential application in various scientific research studies. It has been found to exhibit inhibitory activity against carbonic anhydrase IX (CA IX), which is a target for cancer therapy. BDBS has also been studied for its potential application in the treatment of Alzheimer's disease, as it has been found to inhibit acetylcholinesterase (AChE) activity.